Cas no 1421454-08-1 (N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 1421454-08-1
• MF: C₂₁H₂₃NO₃S
• MW: 369.477224588394
• CID: 5765632
• PubChem ID: 71787947
• Update Time: 2025-08-05

N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F6190-2230
• AKOS024536864
• N-(3-hydroxy-3-naphthalen-1-ylpropyl)-2,5-dimethylbenzenesulfonamide
• N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,5-dimethylbenzene-1-sulfonamide
• 1421454-08-1
• N-(3-hydroxy-3-(naphthalen-1-yl)propyl)-2,5-dimethylbenzenesulfonamide
• Benzenesulfonamide, N-[3-hydroxy-3-(1-naphthalenyl)propyl]-2,5-dimethyl-

• Inchi： 1S/C21H23NO3S/c1-15-10-11-16(2)21(14-15)26(24,25)22-13-12-20(23)19-9-5-7-17-6-3-4-8-18(17)19/h3-11,14,20,22-23H,12-13H2,1-2H3
• InChI Key： NMASREPUUZRCQT-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(NCCC(C1=CC=CC2C=CC=CC1=2)O)(=O)=O

Computed Properties

• Exact Mass: 369.13986477g/mol
• Monoisotopic Mass: 369.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,5-dimethylbenzene-1-sulfonamide

Introduction to N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,5-dimethylbenzene-1-sulfonamide (CAS No. 1421454-08-1)

N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,5-dimethylbenzene-1-sulfonamide, identified by its CAS number 1421454-08-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a sulfonamide functional group, which is widely recognized for its versatile biological activity and potential therapeutic applications.

The molecular structure of N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,5-dimethylbenzene-1-sulfonamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a naphthalene ring system and a propyl chain with a hydroxyl group at the third position introduces both hydrophobic and hydrophilic characteristics, making it an intriguing candidate for drug design and development. The sulfonamide moiety, located at the benzene ring, further enhances its potential as a bioactive molecule by facilitating interactions with biological targets.

In recent years, there has been a growing interest in sulfonamide derivatives due to their broad spectrum of biological activities. These compounds have been extensively studied for their roles in inhibiting various enzymes and receptors involved in metabolic pathways, inflammation, and cancer. The specific arrangement of atoms in N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,5-dimethylbenzene-1-sulfonamide suggests that it may exhibit similar properties, making it a valuable scaffold for medicinal chemistry research.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the naphthalen-1-yl substituent into the propyl chain not only enhances the compound's structural complexity but also opens up possibilities for further derivatization and functionalization. This flexibility is crucial for tailoring the molecule's properties to meet specific pharmacological requirements.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive wet-lab experiments. By leveraging molecular modeling techniques, scientists can simulate the interactions between N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,5-dimethylbenzene-1-sulfonamide and potential biological targets, such as enzymes or receptors. This approach has significantly accelerated the drug discovery process and has led to the identification of novel lead compounds with promising therapeutic profiles.

The sulfonamide group in N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,5-dimethylbenzene-1-sulfonamide is known to form stable hydrogen bonds with polar residues in proteins, which is a critical factor in determining binding affinity. This property makes sulfonamides valuable tools in developing drugs that target protein-protein interactions or modulate enzyme activity. The unique structural features of this compound may enable it to interact with specific biological targets in ways that other sulfonamides cannot, providing new opportunities for therapeutic intervention.

In addition to its potential as a drug candidate, N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,5-dimethylbenzene-1-sulfonamide may also find applications in materials science and industrial chemistry. Its complex molecular structure and diverse functional groups make it a suitable candidate for developing novel polymers or specialty chemicals with tailored properties. For instance, the hydroxyl group could be used for further chemical modifications to create cross-linked networks or functionalized surfaces.

The synthesis and characterization of this compound have been influenced by recent trends in green chemistry, which emphasize sustainable practices and minimal environmental impact. Researchers are increasingly adopting catalytic methods and solvent-free reactions to improve efficiency and reduce waste. These approaches not only enhance the sustainability of chemical processes but also contribute to cost-effective production of complex molecules like N-[3-hydroxy-3-(naphthalen-1-yl)propyl]-2,5-dimethylbenzene-1-sulfonamide.

The future prospects of N-[3-hydroxy-3-(naphthalen-1-y l)propyl]-2,5-dimethylbenzene -1-sulfonamide are promising, with ongoing research aimed at exploring its pharmacological potential and optimizing its synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of new therapeutic agents based on this scaffold. As computational methods continue to improve, the ability to predict and design bioactive molecules will further enhance the efficiency of drug discovery programs.

In conclusion, N-[3-hydroxy -3-(naphthalen -1 -y l)prop yl ]-2 ,5 -dim eth ylb enz ene - 1 -s ulfon am ide (CAS No . 1421454 -08 - 1 ) represents an exciting opportunity for researchers in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and potential biological activities make it a valuable compound for drug development and industrial applications. With continued advancements in synthetic methodologies and computational chemistry, this molecule is poised to play a significant role in future therapeutic innovations.